N-({1-[4-(2-furyl)benzyl]-3-piperidinyl}methyl)nicotinamide

• IUPAC Name: N-[[1-[[4-(furan-2-yl)phenyl]methyl]piperidin-3-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H25N3O2/c27-23(21-5-1-11-24-15-21)25-14-19-4-2-12-26(17-19)16-18-7-9-20(10-8-18)22-6-3-13-28-22/h1,3,5-11,13,15,19H,2,4,12,14,16-17H2,(H,25,27)
• InChI Key: GPXMNTQOHRVMMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)C3=CC=CO3)CNC(=O)C4=CN=CC=C4
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

N-({1-[4-(2-furyl)benzyl]-3-piperidinyl}methyl)nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as "FPB-nic" and falls under the class of nicotinamide derivatives.

Mechanism of Action

The mechanism of action of FPB-nic is not fully understood, but it is believed to act as a modulator of nicotinic acetylcholine receptors (nAChRs). It has been shown to bind to the α4β2 nAChR subtype and enhance the release of acetylcholine, which is a neurotransmitter that plays a crucial role in cognitive function.
Biochemical and Physiological Effects:
FPB-nic has been shown to have a range of biochemical and physiological effects. It has been found to improve memory and cognitive function in animal models of Alzheimer's disease and enhance motor function in animal models of Parkinson's disease. It has also been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using FPB-nic in lab experiments is that it is a highly potent and selective modulator of nAChRs. This makes it an excellent tool for investigating the role of nAChRs in various biological processes. However, one of the limitations of using FPB-nic is that it is a relatively new compound, and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on FPB-nic. One area of interest is the potential use of FPB-nic in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the investigation of the anti-inflammatory and anti-tumor properties of FPB-nic. Additionally, further research is needed to fully understand the mechanism of action of FPB-nic and its long-term effects.

Synthesis Methods

The synthesis of FPB-nic involves the reaction of 4-(2-furyl)benzaldehyde with piperidine and subsequent reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with nicotinic acid to yield FPB-nic.

Scientific Research Applications

FPB-nic has been extensively studied for its potential therapeutic applications, especially in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been investigated for its anti-inflammatory, anti-tumor, and anti-oxidant properties.